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Compound of Interest

Compound Name: Acetalin-2

cat. No.: B15616293

Disclaimer: Initial searches for "Acetalin-2" did not yield information on a recognized chemical
compound. The structural characteristics and data presented in this guide are for Acetylene
(Cz2H2), as it is the most relevant and scientifically recognized compound related to the initial

query.

This technical guide provides a comprehensive overview of the structural characteristics of
acetylene, intended for researchers, scientists, and drug development professionals. The guide
details the molecule's physical and chemical properties, spectroscopic data, and key chemical
reactions, supported by experimental methodologies and visual diagrams.

Molecular Structure and Properties

Acetylene, systematically named ethyne, is the simplest alkyne with the chemical formula
C2H2.[1][2][3] It is an unsaturated hydrocarbon containing a triple bond between its two carbon
atoms.[1][3] This carbon-carbon triple bond is the defining feature of acetylene's structure and
reactivity.

The molecule has a linear geometry with the two carbon and two hydrogen atoms arranged in
a straight line, resulting in C-C-H bond angles of 180°.[1][4] This linearity is a consequence of
the sp hybridization of the carbon atoms.[2] The carbon-carbon triple bond consists of one
strong sigma (o) bond and two weaker pi (1) bonds.[2]

Physicochemical Properties
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Acetylene is a colorless and odorless gas in its pure form; however, commercial grades often
have a distinct garlic-like odor due to impurities like phosphine.[1][5] It is highly flammable and
burns with a very hot flame, making it useful in applications like oxy-acetylene welding.[1][6]
Due to its instability in pure form, it is typically handled as a solution dissolved in acetone under

pressure.[2]

Table 1: Key Physicochemical Properties of Acetylene

Property Value
Chemical Formula C2H2
Systematic Name Ethyne

Molar Mass 26.038 g/mol [2]
Appearance Colorless gas|2]
Melting Point -80.8 °C (Triple point at 1.27 atm)[1]

Sublimation Point

-84.0 °C (at 1 atm)[1]

Density

1.1772 kg/m 3 (at 0 °C and 101.3 kPa)[2]

Solubility in Water

Slightly soluble[2]

Solubility in Organic Solvents

Soluble in acetone and benzene[2]

Acidity (pKa)

25[1]

C-C Bond Length

120.292(13) pm[7]

C-H Bond Length

106.138(35) pm[7]

Bond Angles (H-C=C)

180°[1][4]

Spectroscopic Data

The structural characteristics of acetylene have been extensively studied using various

spectroscopic techniques. Infrared (IR) spectroscopy is particularly useful for identifying the

vibrational modes of the molecule.

Table 2: Principal Infrared Absorption Bands of Acetylene
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Wavenumber (cm~?)

Vibrational Mode

~3374 Symmetric C-H stretch (vi)
~1974 C=C stretch (v2)
~733 Bending (vs)

Source:[8][9][10]

Experimental Protocols

Laboratory Preparation of Acetylene

A common laboratory method for the preparation of acetylene involves the reaction of calcium

carbide (CaC:z) with water.[3][11]

Methodology:

tube.

Set up a gas generation apparatus, typically a flask with a dropping funnel and a delivery

e Place a few small lumps of calcium carbide in the flask.

« Fill the dropping funnel with water.

» Slowly add water from the dropping funnel onto the calcium carbide.

o Acetylene gas is produced immediately according to the following reaction: CaCz(s) +

2H,0(l) — C2Ha(g) + Ca(OH)2(aq).

e The gas can be collected over water in an inverted test tube or gas jar, as it is only slightly

soluble in water.[12][13]

Diagram 1: Reactants and Products in the Laboratory Synthesis of Acetylene.

Qualitative Analysis of Acetylene

Several chemical tests can be used to confirm the presence of acetylene and its unsaturated

nature.
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Methodology for Unsaturation Test (Baeyer's Test):

o Bubble the generated acetylene gas through a dilute solution of potassium permanganate
(KMnOa).

e A positive test for unsaturation is indicated by the disappearance of the purple color of the
permanganate solution.[12][14]

Methodology for Acidity Test (Formation of Acetylides):

o Bubble acetylene gas through a solution of a heavy metal salt, such as ammoniacal silver
nitrate or copper(l) chloride.[15]

o The formation of a precipitate (silver acetylide or copper acetylide) indicates the presence of
the terminal alkyne, demonstrating the acidic nature of the hydrogen atoms attached to the
triple-bonded carbons.[5]

Chemical Reactions and Signaling Pathways

Due to its high reactivity, acetylene serves as a versatile building block in organic synthesis.[16]
Its reactions are primarily characterized by addition across the triple bond and the acidity of its
terminal hydrogens.

Addition Reactions

The pi bonds of the carbon-carbon triple bond are susceptible to attack by electrophiles,
leading to addition reactions. A key industrial example is the hydrogenation of acetylene to
ethylene.

Acetylene (C2H2) + H2 [—| Ethylene (C2H4) + H2 [—»{ Ethane (C2Hs)

Click to download full resolution via product page

Diagram 2: Stepwise Hydrogenation of Acetylene to Ethylene and Ethane.

Polymerization
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Acetylene can be polymerized to produce a range of materials. For example, it can be
trimerized to form benzene, a reaction often catalyzed by transition metals.[1] It is also a
precursor for polymers like polyvinyl chloride (PVC).[6]

Synthesis of Polyvinyl Chloride (PVC)

HCI

+HCI _

Acetylene Vinyl Chloride Monomer »( Polymerization »| Polyvinyl Chloride (PVC)

Click to download full resolution via product page

Diagram 3: Simplified Pathway for the Synthesis of PVC from Acetylene.

Conclusion

Acetylene's unique linear structure, dominated by the carbon-carbon triple bond, dictates its
distinct physical properties and high chemical reactivity. These characteristics make it a
valuable compound in both industrial processes and laboratory synthesis. A thorough
understanding of its structural features, as detailed in this guide, is essential for its safe
handling and effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

